Cas no 99095-17-7 (Heptacosenoic acid, (Z)-)

Heptacosenoic acid, (Z)- structure
Heptacosenoic acid, (Z)- structure
Product Name:Heptacosenoic acid, (Z)-
CAS No:99095-17-7
MF:C27H52O2
MW:408.700589179993
CID:750368
Update Time:2024-01-31

Heptacosenoic acid, (Z)- Chemical and Physical Properties

Names and Identifiers

    • Heptacosenoic acid, (Z)-
    • heptacos-2-enoic acid
    • Inchi: 1S/C27H52O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27(28)29/h25-26H,2-24H2,1H3,(H,28,29)/b26-25-
    • InChI Key: MVUHTRKIOWKIIE-QPLCGJKRSA-N
    • SMILES: C(O)(=O)/C=C\CCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 408.397
  • Monoisotopic Mass: 408.397
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 24
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 37.3A^2

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